5-(3-chlorobenzyl)-3-(2-methoxybenzyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 5-[(3-chlorophenyl)methyl]-3-[(2-methoxyphenyl)methyl]-8-methylpyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C26H22ClN3O2/c1-17-10-11-22-21(12-17)24-25(30(22)14-18-6-5-8-20(27)13-18)26(31)29(16-28-24)15-19-7-3-4-9-23(19)32-2/h3-13,16H,14-15H2,1-2H3
• InChI Key: DBVWTZVVLWWZBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C3=C2N=CN(C3=O)CC4=CC=CC=C4OC)CC5=CC(=CC=C5)Cl
• Molecular Formula: C26H22ClN3O2
• Molecular Weight: 443.9 g/mol

Description

5-(3-chlorobenzyl)-3-(2-methoxybenzyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C26H22ClN3O2 and its molecular weight is 443.93. The purity is usually 95%.
BenchChem offers high-quality 5-(3-chlorobenzyl)-3-(2-methoxybenzyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(3-chlorobenzyl)-3-(2-methoxybenzyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Molecular, Electronic, Nonlinear Optical and Spectroscopic Analysis

The study conducted by Beytur and Avinca (2021) focuses on the molecular, electronic, nonlinear optical properties, and spectroscopic analysis of heterocyclic compounds, including those with methoxybenzyl and chlorobenzyl groups. This research provides insight into the electronic properties, molecular vibration analysis, and spectroscopic properties of these compounds, which are crucial for understanding their applications in scientific research (Beytur & Avinca, 2021).

Photocatalytic Oxidation

2. Selective Photocatalytic Oxidation of Benzyl Alcohol and Derivatives

A study by Higashimoto et al. (2009) examines the photocatalytic oxidation of benzyl alcohol and its derivatives, including methoxybenzyl and chlorobenzyl alcohols, into corresponding aldehydes. This process utilizes titanium dioxide under oxygen atmosphere and visible light irradiation. The research highlights the properties of the surface complex as the active center for selective photocatalytic oxidation, offering potential applications in various scientific fields (Higashimoto et al., 2009).

Molecular Docking Studies

3. Molecular Stabilities, Conformational Analyses and Molecular Docking Studies of Benzimidazole Derivatives

Karayel (2021) conducted a detailed study on the tautomeric properties, conformations, and anti-cancer properties of benzimidazole derivatives, including compounds with methoxy and chlorobenzyl groups. The study utilizes density functional theory and molecular docking, showing the most stable states and inter-molecular hydrogen bonding, which are significant for understanding the potential anti-cancer activity of these compounds (Karayel, 2021).